4-ethynylcyclohex-1-ene
Description
4-Ethynylcyclohex-1-ene is a chemical compound with the CAS Number: 16388-31-1 . It has a molecular weight of 106.17 and its molecular formula is C8H10 .
Molecular Structure Analysis
The molecular structure of this compound consists of a six-membered cyclohexene ring with an ethynyl (C≡CH) group attached to the fourth carbon .Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . Its average mass is 106.165 Da and its monoisotopic mass is 106.078247 Da .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-ethynylcyclohex-1-ene can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "Cyclohexene", "Sodium hydride", "Bromoethane", "Sodium amide", "Acetylene" ], "Reaction": [ "Step 1: Cyclohexene is treated with sodium hydride to form the corresponding cyclohexyl anion.", "Step 2: Bromoethane is added to the reaction mixture to alkylate the anion and form 4-bromocyclohexene.", "Step 3: Sodium amide is used to deprotonate the terminal hydrogen of acetylene, which is then added to 4-bromocyclohexene to form 4-ethynylcyclohex-1-ene.", "Step 4: The crude product is purified by distillation or column chromatography to obtain the final product." ] } | |
CAS RN |
16388-31-1 |
Molecular Formula |
C8H10 |
Molecular Weight |
106.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
